Cas no 6592-96-7 (citrulin, l-[ureido-14c])

• Product Name: citrulin, l-[ureido-14c]
• CAS No: 6592-96-7
• MF: C₆H₁₃N₃O₃
• MW: 177.178262472153
• CID: 962823
• PubChem ID: 90475362
• Update Time: 2025-04-19

citrulin, l-[ureido-14c] Chemical and Physical Properties

Names and Identifiers

• citrulin, l-[ureido-14c]
• CITRULIN,L-[UREIDO-14C]
• 6592-96-7

• Inchi： 1S/C6H13N3O3/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)/t4-/m0/s1/i6+2
• InChI Key： RHGKLRLOHDJJDR-ASWNLTSASA-N
• SMILES： OC([C@H](CCCN[14C](N)=O)N)=O

Computed Properties

• Exact Mass: 177.09893327g/mol
• Monoisotopic Mass: 177.09893327g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 118Ų